Cas no 75933-65-2 (4-methoxycrotonic acid)

4-methoxycrotonic acid structure
4-methoxycrotonic acid structure
Product Name:4-methoxycrotonic acid
CAS No:75933-65-2
Molecular Formula:C5H8O3
Molecular Weight:116.11500
MDL:MFCD03789599
CID:3036288
PubChem ID:15302979

4-methoxycrotonic acid Properties

Names and Identifiers

    • 4-methoxycrotonic acid
    • 4-methoxycrotonate;γ-Methoxy-crotonsaeure;
    • E-4-Methoxy-but-2-enoic acid
    • 4-Methoxybut-2-enoic acid
    • 75933-65-2
    • DB-289724
    • AKOS011627518
    • SCHEMBL41826
    • 63968-74-1
    • P17072
    • (E)-4-Methoxy-2-butenoic Acid
    • MFCD03789599
    • (E)-4-methoxybut-2-enoicacid
    • EN300-157783
    • AS-53760
    • AT33512
    • ZOJKRWXDNYZASL-NSCUHMNNSA-N
    • EN300-364411
    • (2e)-4-methoxybut-2-enoic acid
    • SCHEMBL41825
    • (2E)-4-Methoxy-2-butenoic Acid
    • CS-0100437
    • (E)-4-methoxybut-2-enoic acid
    • 825-421-4
    • MDL: MFCD03789599
    • InChIKey: ZOJKRWXDNYZASL-NSCUHMNNSA-N
    • Inchi: InChI=1S/C5H8O3/c1-8-4-2-3-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2+
    • SMILES: COCC=CC(=O)O

Computed Properties

  • Exact Mass: 116.04700
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 116.047344113g/mol
  • Heavy Atom Count: 8
  • Complexity: 95.8
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • LogP: 0.27360
  • PSA: 46.53000

4-methoxycrotonic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01DNM5-250mg
E-4-Methoxy-but-2-enoic acid
75933-65-2 97%
250mg
$144.00 2024-04-21
A2B Chem LLC
AX15949-250mg
E-4-Methoxy-but-2-enoic acid
75933-65-2 97%
250mg
$131.00 2024-04-19
abcr
AB486662-1g
4-Methoxycrotonic acid, 95%; .
75933-65-2 95%
1g
€118.70
Ambeed
A839634-100mg
4-Methoxybut-2-enoic acid
75933-65-2 97%
100mg
$106.0
eNovation Chemicals LLC
D967035-100mg
E-4-Methoxy-but-2-enoic acid
75933-65-2 97%
100mg
$225 2022-06-09
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
10R0644-1g
E-4-Methoxy-but-2-enoic acid
75933-65-2 97%
1g
3816.19CNY
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1852829-100mg
4-Methoxybut-2-enoic acid
75933-65-2 98%
100mg
¥1108.00 2024-07-28

4-methoxycrotonic acid Related Literature

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Amadis Chemical Company Limited
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